![molecular formula C8H6N2O B038260 Imidazo[1,2-a]pyridine-2-carbaldehyde CAS No. 118000-43-4](/img/structure/B38260.png)
Imidazo[1,2-a]pyridine-2-carbaldehyde
Cat. No. B038260
M. Wt: 146.15 g/mol
InChI Key: QKKKBOZQZHBENG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08765760B2
Procedure details
To a solution of imidazo[1,2-a]pyridin-2-ylmethanol (3.0 g, 20 mmol) in EtOH (50 mL) was added manganese (IV) oxide (8.8 g, 100 mmol). The mixture was refluxed for 2 days. After cooling to room temperature, the mixture was filtered through Celite, and the filtrate was concentrated. The residue was purified by reverse phase column chromatography (eluting with acetonitrile in water 25% v/v, with 0.01% NH3. H2O) to afford the title compound (0.45 g, 15% yield) as a yellow solid. ESI MS: m/z 147 [M+H]+.
Identifiers
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REACTION_CXSMILES
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[N:1]1[C:2]([CH2:10][OH:11])=[CH:3][N:4]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=12.O>CCO.[O-2].[Mn+4].[O-2]>[N:1]1[C:2]([CH:10]=[O:11])=[CH:3][N:4]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=12 |f:3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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N=1C(=CN2C1C=CC=C2)CO
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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8.8 g
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Type
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catalyst
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Smiles
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[O-2].[Mn+4].[O-2]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 2 days
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Duration
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2 d
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered through Celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by reverse phase column chromatography (
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WASH
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Type
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WASH
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Details
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eluting with acetonitrile in water 25% v/v
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N=1C(=CN2C1C=CC=C2)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.45 g | |
| YIELD: PERCENTYIELD | 15% | |
| YIELD: CALCULATEDPERCENTYIELD | 15.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
